molecular formula C14H17F3O4 B8610649 4-(2H-1,3-Benzodioxol-4-yl)-4-methyl-2-(trifluoromethyl)pentane-1,2-diol CAS No. 611231-83-5

4-(2H-1,3-Benzodioxol-4-yl)-4-methyl-2-(trifluoromethyl)pentane-1,2-diol

Cat. No.: B8610649
CAS No.: 611231-83-5
M. Wt: 306.28 g/mol
InChI Key: LBZIEZSHLDFMCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2H-1,3-Benzodioxol-4-yl)-4-methyl-2-(trifluoromethyl)pentane-1,2-diol is a useful research compound. Its molecular formula is C14H17F3O4 and its molecular weight is 306.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

611231-83-5

Molecular Formula

C14H17F3O4

Molecular Weight

306.28 g/mol

IUPAC Name

4-(1,3-benzodioxol-4-yl)-4-methyl-2-(trifluoromethyl)pentane-1,2-diol

InChI

InChI=1S/C14H17F3O4/c1-12(2,6-13(19,7-18)14(15,16)17)9-4-3-5-10-11(9)21-8-20-10/h3-5,18-19H,6-8H2,1-2H3

InChI Key

LBZIEZSHLDFMCZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC(CO)(C(F)(F)F)O)C1=C2C(=CC=C1)OCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.5 g (36.03 mmol) of 4-(1,3-benzodioxol-4-yl)-2-hydroxy-4-methyl-2-(trifluoromethyl)-pentanoic acid ethyl ester is introduced into 430 ml of diethyl ether and mixed in portions with 2.05 g (54.1 mmol) of lithium aluminum hydride at 0° C. After stirring overnight at room temperature, the batch is carefully added to sodium bicarbonate solution. It is filtered by means of diatomaceous earth and extracted three times with ethyl acetate. The combined organic extracts are washed with brine, dried, and the solvent is spun off after the desiccant is filtered off. Chromatography of the residue on silica gel (mobile solvent ethyl acetate/hexane) yields 6.7 g (61%) of the desired alcohol.
Name
4-(1,3-benzodioxol-4-yl)-2-hydroxy-4-methyl-2-(trifluoromethyl)-pentanoic acid ethyl ester
Quantity
12.5 g
Type
reactant
Reaction Step One
Quantity
430 mL
Type
solvent
Reaction Step One
Quantity
2.05 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
61%

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